Cas no 490034-76-9 ((S)-3-AMINO-3-(2-NAPHTHYL)-PROPIONIC ACID hydrochloride)

• Product Name: (S)-3-AMINO-3-(2-NAPHTHYL)-PROPIONIC ACID hydrochloride
• CAS No: 490034-76-9
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• MDL: MFCD03427836
• CID: 5234823
• Update Time: 2025-09-23

(S)-3-AMINO-3-(2-NAPHTHYL)-PROPIONIC ACID hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-AMINO-3-(2-NAPHTHYL)-PROPIONIC ACID hydrochloride

• MDL： MFCD03427836
• Inchi： 1S/C13H13NO2.ClH/c14-12(8-13(15)16)11-6-5-9-3-1-2-4-10(9)7-11;/h1-7,12H,8,14H2,(H,15,16);1H/t12-;/m0./s1
• InChI Key： FBQWTBUFZZBNNV-YDALLXLXSA-N
• SMILES： [C@H](C1C=CC2C=CC=CC=2C=1)(N)CC(=O)O.Cl

Additional information on (S)-3-AMINO-3-(2-NAPHTHYL)-PROPIONIC ACID hydrochloride

Comprehensive Overview of (S)-3-AMINO-3-(2-NAPHTHYL)-PROPIONIC ACID Hydrochloride (CAS No. 490034-76-9)

(S)-3-AMINO-3-(2-NAPHTHYL)-PROPIONIC ACID hydrochloride (CAS No. 490034-76-9) is a chiral amino acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its naphthyl group and propionic acid backbone, is widely utilized in the development of bioactive molecules, particularly in the field of peptide synthesis and enzyme inhibition studies. Its unique structural features make it a valuable intermediate for designing drug candidates targeting neurological and metabolic disorders.

The growing interest in chiral building blocks like (S)-3-AMINO-3-(2-NAPHTHYL)-PROPIONIC ACID hydrochloride stems from their role in asymmetric synthesis, a hot topic in modern medicinal chemistry. Researchers are increasingly focusing on stereoselective reactions to improve drug efficacy and reduce side effects. This compound's hydrochloride salt form enhances its solubility, making it ideal for in vitro and in vivo studies. Recent publications highlight its potential in GPCR-targeted therapies, aligning with the current trend of precision medicine.

From a synthetic perspective, CAS No. 490034-76-9 is often employed in solid-phase peptide synthesis (SPPS), a technique dominating discussions in bioconjugation and antibody-drug conjugate (ADC) development. Its naphthalene moiety contributes to π-stacking interactions, a property leveraged in molecular recognition studies. Analytical techniques like HPLC and chiral chromatography are critical for quality control, addressing the pharmaceutical industry's emphasis on purity standards.

The compound's relevance extends to neuropharmacology, where its structural analogs show promise in modulating neurotransmitter receptors. This connects to trending searches about neurodegenerative disease treatments and blood-brain barrier penetration. Additionally, its carboxylate group allows for further derivatization, meeting the demand for structure-activity relationship (SAR) optimization in lead compound discovery.

Environmental and green chemistry considerations are increasingly shaping compound selection, and (S)-3-AMINO-3-(2-NAPHTHYL)-PROPIONIC ACID hydrochloride aligns with this trend due to its compatibility with water-based reaction systems. This addresses frequent queries about solvent alternatives and reaction sustainability. Furthermore, its stability under physiological conditions makes it suitable for prodrug design, a rapidly growing area in drug delivery systems.

In the context of computational chemistry, this compound serves as an excellent subject for molecular docking simulations, particularly for naphthalene-binding proteins. This intersects with popular topics like AI-assisted drug discovery and virtual screening. The 2-naphthyl substitution pattern also provides insights into aromatic interactions, a fundamental concept in medicinal chemistry education.

Quality assurance protocols for CAS No. 490034-76-9 typically involve spectroscopic characterization (NMR, MS) and optical rotation measurements, reflecting industry standards for chiral purity. These procedures answer common technical questions about compound verification methods. The hydrochloride form's hygroscopic nature also prompts discussions about proper storage conditions, a practical concern for laboratory personnel.

Emerging applications include its use in fluorescent probes development, capitalizing on the naphthalene group's photophysical properties. This connects to cutting-edge research in bioimaging and diagnostic tools. The compound's zwitterionic character at physiological pH further enhances its utility in biocompatible material design, addressing the intersection of chemistry and biomaterials science.